Cas no 1443330-56-0 (Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel-)

Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel-, is a chiral cyclopentanol derivative featuring a trifluoromethoxyphenyl substituent. The compound's stereochemistry, designated as (1R,2S)-rel-, indicates its relative configuration, which may be relevant for applications in asymmetric synthesis or pharmaceutical intermediates. The trifluoromethoxy group enhances its lipophilicity and metabolic stability, making it a potential candidate for medicinal chemistry research. Its well-defined structure allows for precise modifications in synthetic pathways. This compound is typically utilized in specialized organic synthesis, particularly where stereoselectivity and fluorinated motifs are required. Handling should adhere to standard safety protocols for fluorinated organic compounds.
Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel- structure
1443330-56-0 structure
Product Name:Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel-
CAS No:1443330-56-0
MF:C12H13F3O2
MW:246.225634336472
MDL:MFCD16659597
CID:5150858
Update Time:2026-03-03

Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel-
    • MDL: MFCD16659597
    • Inchi: 1S/C12H13F3O2/c13-12(14,15)17-9-6-4-8(5-7-9)10-2-1-3-11(10)16/h4-7,10-11,16H,1-3H2/t10-,11+/m0/s1
    • InChI Key: URPIKQNBBUAGNC-WDEREUQCSA-N
    • SMILES: [C@@H]1(O)CCC[C@H]1C1=CC=C(OC(F)(F)F)C=C1

Cyclopentanol, 2-[4-(trifluoromethoxy)phenyl]-, (1R,2S)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB426808-1 g
trans-2-[4-(Trifluoromethoxy)phenyl]cyclopentanol; .
1443330-56-0
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€594.40 2023-04-23
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trans-2-[4-(Trifluoromethoxy)phenyl]cyclopentanol; .
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trans-2-[4-(Trifluoromethoxy)phenyl]cyclopentanol; .
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trans-2-[4-(Trifluoromethoxy)phenyl]cyclopentanol; .
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